Cas no 1805-65-8 (2-tert-Butylindole)
2-tert-Butylindole structure
Product Name:2-tert-Butylindole
CAS No:1805-65-8
MF:C12H15N
MW:173.254203081131
MDL:MFCD04004060
CID:42019
PubChem ID:594166
Update Time:2025-04-18
2-tert-Butylindole Chemical and Physical Properties
Names and Identifiers
-
- 2-tert-Butyl-1H-indole
- 2-(tert-Butyl)-1H-indole
- 1H-Indole, 2-(1,1-dimethylethyl)-
- 2-tert-Butylindole
- 2-(tert-butyl)indole
- 1H-Indole,2-(1,1-dimethylethyl)-
- WVPGIDWFLXGCLA-UHFFFAOYSA-N
- 2-Tert butyl-1H-indole
- Indole, 2-tert-butyl-
- 2-t-butylindole
- 2-tert-Butyl indole
- PubChem7979
- 2-tert-Butyl-1H-indole #
- WVPGIDWFLXGCLA-UHFFFAOYSA-
- BBL021455
- STK894168
- SBB088794
- RP10
- Q63395702
- InChI=1/C12H15N/c1-12(2,3)11-8-9-6-4-5-7-10(9)13-11/h4-8,13H,1-3H3
- DTXSID30344060
- SCHEMBL399327
- J-506610
- FT-0659605
- Y10991
- SY260951
- AKOS005071513
- 9Z-0804
- 1805-65-8
- CS-0060883
- A812547
- MFCD04004060
- 2-(1,1-Dimethylethyl)-1H-indole; 2-tert-Butyl-1H-indole
-
- MDL: MFCD04004060
- Inchi: 1S/C12H15N/c1-12(2,3)11-8-9-6-4-5-7-10(9)13-11/h4-8,13H,1-3H3
- InChI Key: WVPGIDWFLXGCLA-UHFFFAOYSA-N
- SMILES: N1C2C=CC=CC=2C=C1C(C)(C)C
Computed Properties
- Exact Mass: 173.12000
- Monoisotopic Mass: 173.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 173.25
- XLogP3: 3.8
- Topological Polar Surface Area: 15.8
Experimental Properties
- Density: 1.027
- Melting Point: 75-76°C
- Boiling Point: 294.5 °C at 760 mmHg
- Flash Point: 122.7 °C
- Refractive Index: 1.59
- PSA: 15.79000
- LogP: 3.46540
2-tert-Butylindole Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-tert-Butylindole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PP628-50mg |
2-tert-Butylindole |
1805-65-8 | 97% | 50mg |
89.0CNY | 2021-08-04 | |
| Chemenu | CM148559-5g |
2-(tert-Butyl)-1H-indole |
1805-65-8 | 95% | 5g |
$337 | 2021-08-05 | |
| Alichem | A199008289-5g |
2-(tert-Butyl)-1H-indole |
1805-65-8 | 95% | 5g |
$266.00 | 2022-04-01 | |
| TRC | B809663-100mg |
2-tert-Butylindole |
1805-65-8 | 100mg |
$ 52.00 | 2023-09-08 | ||
| TRC | B809663-500mg |
2-tert-Butylindole |
1805-65-8 | 500mg |
$ 98.00 | 2023-09-08 | ||
| TRC | B809663-1g |
2-tert-Butylindole |
1805-65-8 | 1g |
$ 161.00 | 2023-09-08 | ||
| Apollo Scientific | OR15275-1g |
2-(tert-Butyl)-1H-indole |
1805-65-8 | 99% | 1g |
£31.00 | 2025-03-21 | |
| Apollo Scientific | OR15275-5g |
2-(tert-Butyl)-1H-indole |
1805-65-8 | 99% | 5g |
£226.00 | 2025-02-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T36640-5g |
2-(tert-Butyl)-1H-indole |
1805-65-8 | 97% | 5g |
¥1052.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T36640-1g |
2-(tert-Butyl)-1H-indole |
1805-65-8 | 97% | 1g |
¥246.0 | 2023-09-06 |
2-tert-Butylindole Related Literature
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1. Design of a thermally controlled sequence of triazolinedione-based click and transclick reactionsHannes A. Houck,Kevin De Bruycker,Stijn Billiet,Bastiaan Dhanis,Hannelore Goossens,Saron Catak,Veronique Van Speybroeck,Johan M. Winne,Filip E. Du Prez Chem. Sci. 2017 8 3098
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R. Hudson,N. P. Bizier,K. N. Esdale,J. L. Katz Org. Biomol. Chem. 2015 13 2273
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Lihan Zhu,Hend Mohamed,Haiyan Yuan,Jingping Zhang Catal. Sci. Technol. 2019 9 6482
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